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Compound of Interest

Compound Name: Tos-PEG13-Boc

Cat. No.: B1494489

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and a
feasible synthetic route for Tos-PEG13-Boc, a heterobifunctional linker integral to the

development of advanced therapeutics, particularly Proteolysis Targeting Chimeras
(PROTAC:S).

Core Chemical Properties and Data

Tos-PEG13-Boc is a polyethylene glycol (PEG)-based linker designed for use in
bioconjugation and drug development.[1][2] Its structure features a tosyl (Tos) group at one
terminus, a Boc-protected amine at the other, and a 13-unit PEG chain as a spacer. This
configuration allows for the sequential and controlled conjugation of two different molecular
entities. The tosyl group acts as a good leaving group for nucleophilic substitution, while the
Boc (tert-butyloxycarbonyl) group is a widely used protecting group for amines that can be
removed under acidic conditions.[3][4] The PEG spacer enhances the solubility and
pharmacokinetic properties of the resulting conjugate molecule.
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Property Value Reference(s)
Chemical Formula C38H68017S [5]
Molecular Weight 829.01 g/mol [5]
tert-butyl 1-
(tosyloxy)-3,6,9,12,15,18,21,24
IUPAC Name ,27,30,33,36- [5]
dodecaoxanonatriacontan-39-
oate
CAS Number 2820397-84-8 [5]
Synonyms Tos-PEG13-t-butyl ester [5]
Purity Typically >95% [5]
Appearance To be determined [5]

Short term (days to weeks) at
Storage Conditions 0-4°C; Long term (monthsto  [5]
years) at -20 °C

Synthesis of Tos-PEG13-Boc: An Inferred
Experimental Protocol

While a specific, detailed experimental protocol for the synthesis of Tos-PEG13-Boc is not
readily available in the provided search results, a general procedure can be inferred from the
synthesis of analogous compounds with shorter PEG chains, such as Tos-PEG5-Boc.[6][7] The
synthesis is a one-step tosylation reaction starting from the commercially available Boc-NH-
PEG13-OH.

Reaction Scheme:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Tos-PEG13-Boc - Immunomart [immunomart.com]
. amsbio.com [amsbio.com]

. benchchem.com [benchchem.com]

. chempep.com [chempep.com]

. medkoo.com [medkoo.com]

. benchchem.com [benchchem.com]

°
~ » ol EEN w N =

. benchchem.com [benchchem.com]

¢ To cite this document: BenchChem. [An In-depth Technical Guide to Tos-PEG13-Boc:
Synthesis and Chemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1494489#synthesis-and-chemical-formula-of-tos-
pegl3-boc]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1494489?utm_src=pdf-body-img
https://www.benchchem.com/product/b1494489?utm_src=pdf-custom-synthesis
https://immunomart.com/product/tos-peg13-boc/
https://www.amsbio.com/tos-peg13-boc-ams-t18849-100-mg
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_Tos_PEG5_Boc_Properties_Protocols_and_Applications.pdf
https://chempep.com/boc-solid-phase-peptide-synthesis/
https://www.medkoo.com/products/53882
https://www.benchchem.com/pdf/Synthesis_Protocol_for_Tos_PEG5_Boc_An_Application_Note_for_Researchers.pdf
https://www.benchchem.com/pdf/Navigating_the_Synthesis_of_Tos_PEG5_Boc_A_Technical_Support_Guide.pdf
https://www.benchchem.com/product/b1494489#synthesis-and-chemical-formula-of-tos-peg13-boc
https://www.benchchem.com/product/b1494489#synthesis-and-chemical-formula-of-tos-peg13-boc
https://www.benchchem.com/product/b1494489#synthesis-and-chemical-formula-of-tos-peg13-boc
https://www.benchchem.com/product/b1494489#synthesis-and-chemical-formula-of-tos-peg13-boc
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1494489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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